Cas no 2228415-39-0 (2-(5-fluoropyridin-3-yl)prop-2-enoic acid)

• Product Name: 2-(5-fluoropyridin-3-yl)prop-2-enoic acid
• CAS No: 2228415-39-0
• MF: C₈H₆FNO₂
• MW: 167.137145519257
• CID: 6355279
• PubChem ID: 165834045
• Update Time: 2025-10-30

2-(5-fluoropyridin-3-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoropyridin-3-yl)prop-2-enoic acid
• 2228415-39-0
• EN300-1805361

• Inchi： 1S/C8H6FNO2/c1-5(8(11)12)6-2-7(9)4-10-3-6/h2-4H,1H2,(H,11,12)
• InChI Key： CLNVZWWQSZLIMR-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)C(=C)C(=O)O

Computed Properties

• Exact Mass: 167.03825660g/mol
• Monoisotopic Mass: 167.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(5-fluoropyridin-3-yl)prop-2-enoic acid

Comprehensive Overview of 2-(5-fluoropyridin-3-yl)prop-2-enoic acid (CAS No. 2228415-39-0): Properties, Applications, and Research Insights

In the realm of fine chemicals and pharmaceutical intermediates, 2-(5-fluoropyridin-3-yl)prop-2-enoic acid (CAS No. 2228415-39-0) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by a fluoropyridine moiety linked to a propenoic acid group, serves as a critical building block in medicinal chemistry and material science. Researchers and industry professionals frequently search for terms like "synthesis of fluoropyridine derivatives", "applications of propenoic acid compounds", and "CAS 2228415-39-0 suppliers", reflecting its growing relevance in both academic and industrial settings.

The molecular structure of 2-(5-fluoropyridin-3-yl)prop-2-enoic acid combines the electron-withdrawing properties of fluorine with the reactivity of the α,β-unsaturated carboxylic acid group. This dual functionality enables its use in cross-coupling reactions, Michael additions, and other key transformations in organic synthesis. Recent studies highlight its potential as a precursor for bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. Searches related to "fluoropyridine in drug discovery" and "unsaturated acids in medicinal chemistry" underscore the compound's alignment with current trends in targeted therapeutics.

From a physicochemical perspective, CAS 2228415-39-0 exhibits moderate solubility in polar organic solvents like DMSO and methanol, making it suitable for diverse reaction conditions. Its stability under ambient temperatures and compatibility with microwave-assisted synthesis (a frequently searched methodology) further enhance its utility in high-throughput screening. Analytical techniques such as HPLC and LC-MS are commonly employed for purity assessment, addressing the demand for "quality control of fluorinated intermediates" in regulatory submissions.

Environmental and sustainability considerations also play a role in the compound's appeal. With increasing searches for "green chemistry fluorination methods" and "biodegradable pharmaceutical intermediates", researchers are exploring catalytic approaches to optimize the synthesis of 2-(5-fluoropyridin-3-yl)prop-2-enoic acid while minimizing waste. Recent patents describe novel routes using flow chemistry techniques, reducing energy consumption and improving yield—a response to the industry's focus on process intensification.

In material science, the compound's conjugated system and fluorine atom offer opportunities for designing organic electronic materials. Its incorporation into polymeric backbones (a trending topic in "conductive polymer research") has shown promise in enhancing charge transport properties. This interdisciplinary applicability bridges gaps between pharmaceutical and advanced material sectors, making CAS 2228415-39-0 a subject of cross-domain collaboration.

Regulatory landscapes also influence discussions around this chemical. Queries like "REACH compliance for fluoropyridines" and "ICH guidelines for acid impurities" reflect the need for standardized handling protocols. While not classified as hazardous under major global systems, proper personal protective equipment (PPE) is recommended during handling, aligning with broader laboratory safety trends.

The commercial availability of 2-(5-fluoropyridin-3-yl)prop-2-enoic acid through specialized suppliers has expanded in recent years, with purity grades ranging from 95% to >98%. Procurement-related searches such as "bulk quantities of CAS 2228415-39-0" and "custom synthesis fluorinated building blocks" indicate its transition from a research-scale material to a scalable intermediate. Market analyses suggest growing demand in Asia-Pacific regions, particularly for contract manufacturing organizations (CMOs) serving the agrochemical and pharmaceutical sectors.

Future research directions may explore the compound's utility in PROTAC technology (a hot topic in "targeted protein degradation") or as a ligand in metal-organic frameworks (MOFs). The fluorine atom's ability to modulate lipophilicity and metabolic stability continues to drive innovation, positioning CAS 2228415-39-0 as a valuable tool in rational drug design. As synthetic methodologies advance, this compound will likely remain at the forefront of structure-activity relationship (SAR) studies and fragment-based drug discovery.